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Compound of Interest

Compound Name: D-Glucose-13C,d1-2

Cat. No.: B12407681

Get Quote

CRITICAL DISTINCTION: D-Glucose-

C, d

is a stable isotope-labeled compound. It is NOT radioactive.

Do NOT dispose of this material in radioactive waste streams (e.g.,

C or

H bins). Doing so triggers unnecessary, expensive, and legally complex decay-in-storage or
radioactive incineration protocols.

Do NOT involve the Radiation Safety Officer (RSO) unless the compound has been co-

mingled with actual radiolabels (e.g., in a dual-tracer study).

This guide treats the substance as a chemical reagent, where disposal is dictated by the matrix

(solvent, biological medium) rather than the isotope itself.
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Before disposal, validate the material's status using the table below. This data serves as your

internal compliance check.

Parameter Specification Regulatory Implication

Compound

D-Glucose-ngcontent-ng-

c1989010908="" _nghost-ng-

c2127666394="" class="inline

ng-star-inserted">

C, d

Stable Isotope (Non-

Radioactive)

GHS Classification Non-Hazardous

Not classified as dangerous for

transport or handling [1].[1][2]

[3][4][5][6]

RCRA Status (USA) Non-Regulated
Not P-listed or U-listed (40

CFR § 261.33) [2].

Bio. Oxygen Demand (BOD) High

Do not drain dispose in bulk.

High sugar loads violate

municipal sewer permits by

spiking BOD [3].

Toxicity None (LD50 >25g/kg rat)
Safe for standard chemical

waste streams.

The "Matrix-First" Disposal Strategy
As a Senior Scientist, I advise against looking at the molecule alone. You must look at the

matrix. The glucose itself is harmless; what it is dissolved in usually defines the hazard.

Decision Logic Diagram
Use this flowchart to determine the correct disposal stream.
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Waste Generation:
D-Glucose-13C, d1-2

Analyze the Matrix:
What is the Glucose inside?

Biological Matrix
(Cell Culture, Blood, Tissue)

Metabolized

Chemical Solvent
(Methanol, Chloroform, NMR Solvents)

Dissolved

Pure Solid/Aqueous
(Expired Powder, Stock Solution)

Unused

Biohazardous Waste Stream
(Autoclave/Incinerate)

Contains Cells/Viruses

Hazardous Chemical Waste
(Segregate by Solvent)

Flammable/Toxic Solvent

Non-Hazardous Waste
(Solid Trash or Lab Pack)

Solid State

Click to download full resolution via product page

Figure 1: Decision matrix for stable isotope glucose disposal based on the surrounding

chemical or biological environment.

Detailed Disposal Protocols
Scenario A: Biological Media (Metabolic Flux Analysis)
Context: You have used the glucose in cell culture media or animal studies. The glucose is now

metabolized or mixed with biological agents.

The Mechanism: The hazard here is biological, not chemical. The glucose acts as a nutrient

source for bacterial growth if left untreated.
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Protocol:

Deactivation: Add bleach (final concentration 10%) to liquid media to deactivate biological

agents, OR collect in designated biohazard bags/containers.[7]

Sterilization: Autoclave at 121°C, 15 psi for 30 minutes (or per institutional biosafety level

requirements).

Disposal:

Liquids: Once autoclaved/bleached, liquid waste can typically be flushed down the drain

with copious water (verify local BOD limits first) [3].

Solids (Flasks/Plates): Dispose of as Red Bag Medical Waste for incineration.

Scenario B: Chemical Mixtures (NMR/Mass Spec)
Context: The glucose is dissolved in solvents like Methanol, DMSO, or Deuterated Chloroform (

).

The Mechanism: The solvent dictates the toxicity. For example, Methanol is ignitable (RCRA

D001) and toxic.

Protocol:

Segregation: Do not mix halogenated solvents (

) with non-halogenated solvents (Methanol/Water).

Labeling: Label the waste tag with the solvent name as the primary constituent.

Correct Label: "Waste Methanol, containing <1% D-Glucose-13C."

Incorrect Label: "Glucose Waste."

Container: Use high-density polyethylene (HDPE) or glass containers compatible with the

solvent.
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Hand-off: Transfer to your facility's EHS Hazardous Waste pickup point.

Scenario C: Pure Unused Solid (Expired or Excess)
Context: You have a vial of solid powder that is expired or no longer needed.

The Mechanism: While safe for humans, pouring kilos of sugar down the drain creates a high

"Biological Oxygen Demand" (BOD). Bacteria in the sewer consume the sugar rapidly,

depleting oxygen and killing aquatic life. This violates Clean Water Act permits [3].

Protocol:

Solid Waste: Keep the material in its original vial. Tighten the cap.

Lab Packing: Place the vial in a "Non-Hazardous Chemical" waste box (Lab Pack).

Alternative: If your institution allows, small quantities (<100g) of solid glucose can often be

placed in regular municipal trash, but always deface the label first to prevent misidentification

by cleaning staff.

Why deface? To prevent panic. A vial labeled "Chemical" in the trash looks suspicious,

even if it's just sugar.

Documentation & Chain of Custody
To maintain a self-validating system, ensure the following entries are made in your lab

notebook or LIMS:

Inventory Adjustment: Mark the specific mass (mg) as "Disposed" to reconcile your

expensive isotope inventory.

Waste Tag ID: Record the waste tag number if disposed of as chemical waste.

Verification: Note "Stable Isotope - Non-Radioactive" on all disposal paperwork to prevent

rejection by waste handlers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12407681/docs#executive-directive-stable-isotope-
vs-radioisotope]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Email: info@benchchem.com
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